Cas no 842975-56-8 (1-ethyl-5-methoxy-1H-indole-3-carbaldehyde)

• Product Name: 1-ethyl-5-methoxy-1H-indole-3-carbaldehyde
• CAS No: 842975-56-8
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• MDL: MFCD06800689
• CID: 1073379
• PubChem ID: 3162229
• Update Time: 2025-06-11

1-ethyl-5-methoxy-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-5-methoxy-1H-Indole-3-carboxaldehyde
• 1-Ethyl-5-methoxy-1H-indole-3-carbaldehyde
• 1H-Indole-3-carboxaldehyde,1-ethyl-5-methoxy-
• F2106-0093
• SR-01000325108-1
• BS-4136
• CS-0298425
• MFCD06800689
• DTXSID60390313
• SCHEMBL1785990
• 1-Ethyl-5-methoxy-1H-indole-3-carbaldehyde, AldrichCPR
• AKOS000265428
• 842975-56-8
• EN300-37039
• SR-01000325108
• 1-ethyl-5-methoxyindole-3-carbaldehyde
• ALBB-006864
• STK504170
• 1-ethyl-5-methoxy-1H-indole-3-carbaldehyde

• MDL： MFCD06800689
• Inchi： 1S/C12H13NO2/c1-3-13-7-9(8-14)11-6-10(15-2)4-5-12(11)13/h4-8H,3H2,1-2H3
• InChI Key： BZTHZIJUZYTAJR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C(C=O)=CN2CC

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 31.2Ų

1-ethyl-5-methoxy-1H-indole-3-carbaldehyde Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-ethyl-5-methoxy-1H-indole-3-carbaldehyde

Introduction to 1-ethyl-5-methoxy-1H-indole-3-carbaldehyde (CAS No. 842975-56-8)

1-ethyl-5-methoxy-1H-indole-3-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 842975-56-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aldehyde derivative belongs to the indole family, a class of molecules widely recognized for their diverse biological activities and structural versatility. The presence of both ethyl and methoxy substituents, along with the aldehyde functional group at the 3-position, endows this compound with unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug discovery.

The structure of 1-ethyl-5-methoxy-1H-indole-3-carbaldehyde features a benzene-like aromatic core with an indole ring system. The indole moiety is characterized by a fused benzene ring and a pyrrole ring, which together contribute to its rich electronic and steric environment. The aldehyde group at the 3-position of the indole ring is particularly noteworthy, as it serves as a reactive site for various chemical transformations, including condensation reactions, oxidation, and reduction processes. Additionally, the ethyl substituent at the 1-position and the methoxy group at the 5-position modulate the electronic properties of the molecule, influencing its reactivity and interactions with biological targets.

In recent years, there has been growing interest in indole derivatives due to their broad spectrum of biological activities. 1-ethyl-5-methoxy-1H-indole-3-carbaldehyde has emerged as a key intermediate in the synthesis of more complex molecules with potential therapeutic applications. Its role in pharmaceutical research has been highlighted in several studies exploring novel pharmacophores for treating various diseases.

One of the most compelling aspects of 1-ethyl-5-methoxy-1H-indole-3-carbaldehyde is its utility in medicinal chemistry. The aldehyde functionality allows for facile derivatization into amides, imines, and other heterocyclic compounds, which are common scaffolds in drug design. For instance, researchers have utilized this compound to develop new analogs with enhanced binding affinity to specific biological receptors. These derivatives have shown promise in preclinical studies as potential treatments for neurological disorders, inflammation, and infectious diseases.

The synthesis of 1-ethyl-5-methoxy-1H-indole-3-carbaldehyde typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include Friedel-Crafts acylation followed by reduction or direct functionalization of the indole core. The exact methodology often depends on the desired purity and scale of production. Advances in synthetic techniques have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

From a chemical biology perspective, 1-ethyl-5-methoxy-1H-indole-3-carbaldehyde has been used as a tool compound to study enzyme mechanisms and receptor interactions. Its structural features allow it to serve as a probe for understanding how small molecules modulate biological pathways. For example, studies have investigated its binding properties to enzymes involved in metabolism and signal transduction. These investigations not only contribute to fundamental knowledge but also provide insights for designing next-generation therapeutics.

The pharmaceutical industry has taken note of the potential of 1-ethyl-5-methoxy-1H-indole-3-carbaldehyde as a building block for drug development. Several companies have included this compound in their catalogues for synthetic chemistry applications. Its versatility has led to its incorporation into various drug discovery programs aimed at identifying novel treatments for unmet medical needs. The compound’s ability to undergo diverse chemical modifications makes it an attractive candidate for generating libraries of compounds for high-throughput screening.

In conclusion, 1-ethyl-5-methoxy-1H-indole-3-carbaldehyde (CAS No. 842975-56-8) is a multifaceted compound with significant implications in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing new drugs and understanding biological processes at a molecular level. As research continues to uncover new applications for this compound, its importance in advancing chemical biology and medicine is likely to grow further.